tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
Overview
Description
Tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate, also known as TPFC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TPFC is a carbamate derivative that has been used in various applications, including as a reagent in organic synthesis and as a building block in drug discovery.
Mechanism of Action
The mechanism of action of tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate is not fully understood. However, it has been suggested that this compound may act as a carbamate inhibitor of enzymes involved in various biological processes, including cholinesterases and carbonic anhydrases.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of cholinesterases and carbonic anhydrases, which are enzymes involved in various biological processes. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of disease.
Advantages and Limitations for Lab Experiments
Tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate has several advantages for use in lab experiments, including its stability and ease of handling. However, this compound has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate. One direction is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another direction is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs that target cholinesterases and carbonic anhydrases. Additionally, the potential use of this compound as a therapeutic agent for various diseases, including Alzheimer's disease and cancer, should be further explored.
In conclusion, this compound is a carbamate derivative that has gained significant attention in scientific research due to its unique properties. This compound has been used in various applications, including as a reagent in organic synthesis and as a building block in drug discovery. This compound exhibits various biochemical and physiological effects and has several advantages for use in lab experiments. There are several future directions for research on this compound, including the development of new synthetic methods, the investigation of its mechanism of action, and the potential use as a therapeutic agent for various diseases.
Scientific Research Applications
Tert-Butyl (1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate has been used in various scientific research applications, including as a reagent in organic synthesis and as a building block in drug discovery. This compound has been found to be a useful reagent in the synthesis of various compounds, including carbamates, ureas, and amides. In drug discovery, this compound has been used as a building block for the synthesis of various drug candidates, including antiviral and anticancer agents.
properties
CAS RN |
126536-02-5 |
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Molecular Formula |
C8H14F3NO3 |
Molecular Weight |
229.2 g/mol |
IUPAC Name |
tert-butyl N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate |
InChI |
InChI=1S/C8H14F3NO3/c1-7(2,3)15-6(14)12-5(4-13)8(9,10)11/h5,13H,4H2,1-3H3,(H,12,14) |
InChI Key |
RTJICTSWXPIQIQ-UHFFFAOYSA-N |
SMILES |
CC(C)(C)OC(=O)NC(CO)C(F)(F)F |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CO)C(F)(F)F |
synonyms |
TERT-BUTYL [2,2,2-TRIFLUORO-1-(HYDROXYMETHYL)ETHYL]CARBAMATE |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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